5-(6-Fluoro-4H-1,3-benzodioxin-8-yl)-1,3-oxazole

• IUPAC Name: 5-(6-fluoro-4H-1,3-benzodioxin-8-yl)-1,3-oxazole
• InChI: InChI=1S/C11H8FNO3/c12-8-1-7-4-14-6-16-11(7)9(2-8)10-3-13-5-15-10/h1-3,5H,4,6H2
• InChI Key: SOWHLCPBYTZKTM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)F)C3=CN=CO3)OCO1
• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, etc. Unfortunately, this information is not available for "5-(6-Fluoro-4H-1,3-benzodioxin-8-yl)-1,3-oxazole".

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of α-trifluoromethyl α-amino acids : 5-Benzyloxy-4-trifluoromethyl-1,3-oxazoles, derived from 5-fluoro-4-trifluoromethyloxazoles, show the capability for rearrangements leading to α-trifluoromethyl substituted aromatic and heteroaromatic amino acids. This demonstrates the usefulness of 5-fluoro-4-trifluoromethyl-1,3-oxazole as a synthetic equivalent in producing diverse amino acids (Burger et al., 2006).

Herbicidal Activity

• Synthesis and Herbicidal Activity : Compounds including 5-fluoro-4-trifluoromethyl-1,3-oxazole derivatives exhibit promising herbicidal activity. These compounds are structurally similar to commercial herbicides like flumioxazin, and some have shown comparable efficacy in controlling specific weed species (Huang et al., 2005).

Pharmaceutical Applications

• Synthesis of Antimycobacterial Compounds : The synthesis of fluorinated benzothiazolo imidazole compounds starting from similar structures, including 5-fluoro-1,3-oxazoles, has shown antimycobacterial activity. Such compounds are important in the context of developing new pharmaceuticals for treating bacterial infections (Sathe et al., 2011).

• Synthesis of Analgesic Compounds : Derivatives of 1,3-oxazoles, structurally related to 5-(6-Fluoro-4H-1,3-benzodioxin-8-yl)-1,3-oxazole, have been synthesized and evaluated for their potential as analgesic agents. Such research showcases the application of these compounds in developing new pain-relief medications (Zaheer et al., 2021).

Antimicrobial Activity

• Development of Antimicrobial Agents : Synthesis of novel compounds with structural similarities to 5-(6-Fluoro-4H-1,3-benzodioxin-8-yl)-1,3-oxazole has led to the discovery of potential antimicrobial agents. These compounds have been tested against various bacterial and fungal strains, indicating their potential use in treating infections (Desai et al., 2013).

Mechanism of Action

Target of Action

The primary target of the compound 5-(6-Fluoro-4H-1,3-benzodioxin-8-yl)-1,3-oxazole is the Mitogen-activated protein kinase 10 (MAPK10) . MAPK10 is a protein kinase involved in a wide variety of cellular processes such as proliferation, differentiation, transcription regulation and development .

Mode of Action

It is believed to interact with its target, mapk10, leading to changes in the protein’s activity . This interaction could potentially alter the phosphorylation state of the protein, thereby modulating its function .

Biochemical Pathways

Given its target, it is likely involved in theMAPK signaling pathway , which plays a crucial role in various cellular functions including cell growth, differentiation, and apoptosis .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, its distribution within the body, its metabolism, and its route of elimination .

Result of Action

Given its target, it is likely that the compound could influence cellular processes such as cell growth, differentiation, and apoptosis .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the compound’s action .

Future Directions

The future directions for research on a specific compound would depend on its potential applications. Without more information about “5-(6-Fluoro-4H-1,3-benzodioxin-8-yl)-1,3-oxazole”, it’s difficult to speculate on future research directions.